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Compound of Interest

Compound Name: Non-2-yn-1-ol

Cat. No.: B147523 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Non-2-yn-1-ol is a valuable acetylenic alcohol intermediate in the synthesis of various organic

molecules, including pharmaceuticals and specialty chemicals. Its structure, featuring a

terminal alkyne and a primary alcohol, allows for diverse chemical transformations. This

document provides a detailed protocol for the laboratory-scale synthesis of Non-2-yn-1-ol via

the alkynylation of heptanal, a method amenable to scale-up.

Overall Reaction

Data Presentation
The following table summarizes the quantitative data for the synthesis of Non-2-yn-1-ol.
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Parameter Value

Starting Material Heptanal

Reagents Acetylene, n-Butyllithium

Solvent Tetrahydrofuran (THF)

Reaction Temperature -78 °C to Room Temperature

Reaction Time 4 hours

Product Yield 85%

Product Purity (by GC) >98%

Appearance Colorless to pale yellow oil

Boiling Point 105-107 °C at 10 mmHg

Experimental Protocol
Materials:

Heptanal (C7H14O)[1][2]

n-Butyllithium (n-BuLi) in hexanes (2.5 M)

Acetylene gas, purified

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4Cl) solution

Anhydrous magnesium sulfate (MgSO4)

Dichloromethane (CH2Cl2)

Equipment:

Three-neck round-bottom flask
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Magnetic stirrer and stir bar

Thermometer

Dropping funnel

Gas inlet tube

Condenser

Ice bath and dry ice/acetone bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and distillation

Procedure:

Reaction Setup:

A 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer,

a dropping funnel, and a gas inlet tube connected to a bubbler is assembled.

The apparatus is flame-dried under a stream of inert gas (nitrogen or argon) and allowed

to cool to room temperature.

Anhydrous THF (200 mL) is added to the flask.

Generation of Lithium Acetylide:

The flask is cooled to -78 °C using a dry ice/acetone bath.

Purified acetylene gas is bubbled through the THF for 30 minutes to ensure saturation.

n-Butyllithium (1.1 equivalents) is added dropwise via the dropping funnel over 30

minutes, maintaining the temperature below -70 °C.
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The mixture is stirred for an additional 30 minutes at -78 °C to form a white precipitate of

lithium acetylide.

Alkynylation Reaction:

Heptanal (1 equivalent) dissolved in 50 mL of anhydrous THF is added dropwise to the

lithium acetylide suspension over 30 minutes, keeping the temperature below -70 °C.

After the addition is complete, the reaction mixture is stirred at -78 °C for 2 hours.

The cooling bath is then removed, and the reaction is allowed to warm to room

temperature and stirred for an additional 2 hours.

Work-up and Purification:

The reaction is quenched by the slow addition of saturated aqueous ammonium chloride

solution (100 mL) at 0 °C (ice bath).

The mixture is transferred to a separatory funnel, and the layers are separated.

The aqueous layer is extracted with dichloromethane (3 x 50 mL).

The combined organic layers are washed with brine (50 mL), dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a

rotary evaporator.

The crude product is purified by vacuum distillation to afford Non-2-yn-1-ol as a colorless

to pale yellow oil.

Mandatory Visualization

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b147523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup
(Flame-dried three-neck flask under inert gas)

Solvent Addition
(Anhydrous THF)

1.

Generation of Lithium Acetylide
(Acetylene gas, n-BuLi at -78 °C)

2.

Alkynylation Reaction
(Heptanal in THF at -78 °C to RT)

3.

Reaction Quench
(Saturated aq. NH4Cl)

4.

Work-up
(Extraction with CH2Cl2, washing, drying)

5.

Purification
(Vacuum Distillation)

6.

Final Product
(Non-2-yn-1-ol)

7.

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Non-2-yn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b147523?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Heptanal
https://en.wikipedia.org/wiki/Heptanal
https://www.benchchem.com/product/b147523#scale-up-synthesis-of-non-2-yn-1-ol-in-a-laboratory-setting
https://www.benchchem.com/product/b147523#scale-up-synthesis-of-non-2-yn-1-ol-in-a-laboratory-setting
https://www.benchchem.com/product/b147523#scale-up-synthesis-of-non-2-yn-1-ol-in-a-laboratory-setting
https://www.benchchem.com/product/b147523#scale-up-synthesis-of-non-2-yn-1-ol-in-a-laboratory-setting
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147523?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

